
2(3H)-Benzofuranone chemical characteristics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Coumaranone-1-L

Cat. No.: B3026046 Get Quote

An In-depth Technical Guide on the Core Chemical Characteristics of 2(3H)-Benzofuranone

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the core chemical and physical

properties of 2(3H)-Benzofuranone (also known as 2-Coumaranone). It is a heterocyclic

compound featuring a benzene ring fused to a furanone ring. This document consolidates key

data on its physical characteristics, spectroscopic profile, and established experimental

protocols for its synthesis and analysis. Safety and handling precautions are also detailed. The

information is intended to serve as a foundational resource for professionals in research,

development, and quality control.

Chemical and Physical Properties
2(3H)-Benzofuranone is a solid at room temperature. Its key physical and chemical properties

are summarized in the table below for easy reference and comparison.
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Property Value Source(s)

CAS Number 553-86-6 [1][2][3]

Molecular Formula C₈H₆O₂ [1][2][4]

Molecular Weight 134.13 g/mol [1][2][5]

Melting Point 49-51 °C [2]

Boiling Point 249.0 ± 15.0 °C at 760 mmHg [2]

Density 1.3 ± 0.1 g/cm³ [2]

Flash Point 96.9 ± 17.8 °C [2]

LogP (Octanol/Water) 1.10 - 1.30 [1][2]

Appearance Neat / Crystalline Solid [4]

Synonyms

2-Coumaranone, 1-

Benzofuran-2(3H)-one, o-

Hydroxyphenylacetic acid γ-

lactone

[1][2][4]

Spectroscopic Data
Detailed spectroscopic data, including ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and

Infrared (IR) spectra, are available for 2(3H)-Benzofuranone through various public and

commercial databases. This data is crucial for structural confirmation and purity analysis.

Researchers are advised to consult resources like PubChem and SpectraBase for

comprehensive spectral information.[5][6][7]

Experimental Protocols
The following sections detail common experimental procedures for the synthesis and analysis

of 2(3H)-Benzofuranone.

Synthesis Protocol: Acid-Catalyzed Lactonization
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A prevalent method for synthesizing 2(3H)-Benzofuranone is the intramolecular cyclization

(lactonization) of 2-hydroxyphenylacetic acid.[8][9] This reaction is typically driven to

completion by the removal of water.

Materials:

2-Hydroxyphenylacetic acid

Toluene (or other suitable water-carrying agent like xylene)

Silica sulfonic acid (or p-toluenesulfonic acid) as a catalyst

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Reaction flask, Dean-Stark apparatus, condenser, heating mantle, and magnetic stirrer

Procedure:

Set up a reaction flask equipped with a Dean-Stark apparatus, a condenser, and a magnetic

stirrer.

To the flask, add 2-hydroxyphenylacetic acid and toluene. A concentration of 0.1-0.5 M is

often used to favor the intramolecular reaction.[8]

Add a catalytic amount of silica sulfonic acid (e.g., 1-5 mol%).[8]

Heat the mixture to reflux. Water generated during the reaction will be collected in the Dean-

Stark trap.

Monitor the reaction's progress using Thin-Layer Chromatography (TLC) or Gas

Chromatography (GC) until the starting material is consumed.[8]

Once the reaction is complete, cool the mixture to room temperature.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid

catalyst, followed by a wash with brine.[8]
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude product can be further purified by vacuum distillation or recrystallization to yield

pure 2(3H)-Benzofuranone.[8]

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)
The purity and concentration of 2(3H)-Benzofuranone can be effectively determined using

reverse-phase HPLC.[1]

Instrumentation & Conditions:

Column: A C18 reverse-phase column (e.g., Newcrom R1) is suitable.[1]

Mobile Phase: A mixture of acetonitrile (MeCN) and water.[1]

Acid Modifier: A small amount of phosphoric acid is added to the mobile phase. For Mass

Spectrometry (MS) compatible methods, formic acid should be used instead.[1]

Detection: UV detection at an appropriate wavelength.

Application: This method is scalable and can be adapted for preparative separation to isolate

impurities or for pharmacokinetic studies.[1]

Safety and Handling
2(3H)-Benzofuranone is classified as a hazardous substance and requires careful handling.

Hazards: Causes skin irritation (H315) and serious eye irritation (H319).[5] It may also cause

an allergic skin reaction (H317).[5]

Precautions:

Avoid contact with skin and eyes.[10]

Use personal protective equipment (PPE), including gloves and safety goggles.
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Avoid the formation of dust and aerosols.[10]

Ensure adequate ventilation in the handling area.[10]

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.[10]

[11]

Incompatibilities: Avoid contact with strong oxidizing agents.[11]

Diagrams
The following diagrams illustrate key processes and relationships relevant to 2(3H)-

Benzofuranone.
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Synthesis Workflow for 2(3H)-Benzofuranone
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Caption: Synthesis of 2(3H)-Benzofuranone via acid-catalyzed lactonization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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